(1R,2R)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]cyclopentan-1-ol

• IUPAC Name: (1R,2R)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]cyclopentan-1-ol
• InChI: InChI=1S/C8H13N3OS/c1-11-5-9-10-8(11)13-7-4-2-3-6(7)12/h5-7,12H,2-4H2,1H3/t6-,7-/m1/s1
• InChI Key: BLXBZWFPRKOATR-RNFRBKRXSA-N
• Canonical SMILES: CN1C=NN=C1SC2CCCC2O
• Isomeric SMILES: CN1C=NN=C1S[C@@H]2CCC[C@H]2O
• Molecular Formula: C8H13N3OS
• Molecular Weight: 199.28 g/mol

Description

(1R,2R)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]cyclopentan-1-ol, also known as (1R,2R)-2-methylsulfanyl-3-methyl-1,2,4-triazol-5-yl cyclopentanol, is a cyclopentanol derivative that has been studied for its potential applications in various fields, including medicine, agriculture, and biotechnology. This compound has recently gained attention due to its unique structure, which combines a cyclopentanol moiety with a methylsulfanyl group. This combination of functional groups has enabled the compound to exhibit a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

The compound (1R,2R)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]cyclopentan-1-ol is involved in various chemical syntheses and has been studied for its chemical properties. For instance, it has been used as a precursor in the cyclization of thiosemicarbazides to form 1,2,4-triazole and 1,3,4-thiadiazole derivatives, showcasing its versatility in creating pharmacologically interesting compounds with potential CNS effects in mice (Maliszewska-Guz et al., 2005). Another study focused on the synthesis of novel sulfanyl derivatives, including a series of compounds synthesized through a condensation reaction, characterized by their antioxidant and antibacterial properties, indicating the compound's relevance in medicinal chemistry (Sarac et al., 2020).

Structural and Functional Studies

Structural characterization plays a crucial role in understanding the functional capabilities of (1R,2R)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]cyclopentan-1-ol derivatives. For example, the structural characterization of 3-phenyl-4-(prop-2-en-1-yl)-5-[(prop-2-en-1-yl)sulfanyl]-4H-1,2,4-triazole highlighted its potential in preparing coordination compounds with nonlinear optical and magnetic properties, illustrating the compound's application in materials science (Slyvka et al., 2022).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of derivatives of (1R,2R)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]cyclopentan-1-ol have been extensively researched. Studies have demonstrated the synthesis of various derivatives that exhibit significant antibacterial and antifungal activities, highlighting the compound's potential in developing new antimicrobial agents. For instance, the synthesis of novel sulfanilamide-derived 1,2,3-triazoles showed promising antibacterial potency against several strains, indicating the therapeutic potential of these derivatives (Wang et al., 2010).

Pharmacological Studies

Pharmacological studies have explored the potential of (1R,2R)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]cyclopentan-1-ol derivatives in various therapeutic areas. For example, the synthesis and evaluation of antiviral and virucidal activities of its derivatives against human adenovirus and ECHO-9 virus highlighted some compounds' ability to reduce viral replication, suggesting their application in antiviral therapy (Wujec et al., 2011).